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Compound of Interest

Compound Name: 3,3'-Diaminobenzidine

Cat. No.: B165653 Get Quote

3,3'-Diaminobenzidine (DAB) is an organic compound that is a derivative of benzidine.[1][2] It

is a crucial reagent in various laboratory settings, particularly in immunohistochemistry and

immunoblotting techniques where it serves as a chromogenic substrate for horseradish

peroxidase (HRP).[1] In the presence of HRP and a peroxide, DAB is oxidized to produce a

brown, insoluble precipitate, enabling the visualization of nucleic acids and proteins.

The fundamental physicochemical properties of 3,3'-Diaminobenzidine are summarized in the

table below.

Property Value

Molecular Formula C12H14N4[1][3][4]

Molecular Weight 214.27 g/mol [1][4]

CAS Number 91-95-2[1][3][4]

Note on Technical Specifications: The request included requirements for detailed experimental

protocols and signaling pathway diagrams. These elements are typically associated with

complex biological processes or multi-step experimental workflows. The query regarding the

molecular weight and formula of a specific chemical compound, 3,3'-Diaminobenzidine, is a

request for fundamental physicochemical data. As such, the creation of signaling pathways or

detailed experimental protocols is not applicable to this particular topic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

